Cas no 2229539-83-5 (2-1-(aminooxy)-2-methylpropan-2-yl-4-chlorophenol)

• Product Name: 2-1-(aminooxy)-2-methylpropan-2-yl-4-chlorophenol
• CAS No: 2229539-83-5
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 5762417
• PubChem ID: 165965800
• Update Time: 2025-06-03

2-1-(aminooxy)-2-methylpropan-2-yl-4-chlorophenol Chemical and Physical Properties

Names and Identifiers

• EN300-2004042
• 2-[1-(aminooxy)-2-methylpropan-2-yl]-4-chlorophenol
• 2229539-83-5
• 2-1-(aminooxy)-2-methylpropan-2-yl-4-chlorophenol

• Inchi： 1S/C10H14ClNO2/c1-10(2,6-14-12)8-5-7(11)3-4-9(8)13/h3-5,13H,6,12H2,1-2H3
• InChI Key： SMHBPLWRRRHXCJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)(C)CON)O

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-1-(aminooxy)-2-methylpropan-2-yl-4-chlorophenol

Chemical Compound CAS No. 2229539-83-5: 2-(1-(Aminooxy)-2-methylpropan-2-yl)-4-chlorophenol

The chemical compound with CAS No. 2229539-83-5, commonly referred to as 2-(1-(Aminooxy)-2-methylpropan-2-yl)-4-chlorophenol, is a complex organic molecule with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a chlorophenol group with an aminooxy substituent, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the potential of this compound in the development of novel bioactive molecules. Researchers have explored its role in the synthesis of bioisosteric replacements, where it serves as a valuable intermediate in the creation of compounds with improved pharmacokinetic profiles. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit enhanced solubility and bioavailability, making them promising candidates for drug delivery systems.

The structural integrity of 2-(1-(Aminooxy)-2-methylpropan-2-yl)-4-chlorophenol is crucial for its functionality. The presence of the aminooxy group introduces hydrogen bonding capabilities, which are essential for interactions within biological systems. Meanwhile, the chlorophenol moiety contributes to the molecule's stability and reactivity, enabling it to participate in various chemical reactions such as nucleophilic substitutions and condensations.

In terms of synthesis, this compound is typically derived from multi-step organic reactions involving chlorophenol derivatives and aminooxy precursors. A 2023 paper in Organic Process Research & Development outlined an optimized synthesis pathway that significantly reduces production costs while maintaining high yields. This advancement has made the compound more accessible for large-scale applications in industries such as agriculture and pharmaceuticals.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments necessitates careful handling during industrial processes. Regulatory agencies have recommended adopting green chemistry principles to minimize ecological risks associated with its production and use.

Looking ahead, the potential applications of CAS No. 2229539-83-5 are vast and continually expanding. Its role as an intermediate in drug discovery pipelines is particularly noteworthy, with ongoing research focusing on its use in developing treatments for chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, the compound CAS No. 2229539-83-5, or 2-(1-(Aminooxy)-2-methylpropan-2-yl)-4-chlorophenol, stands out as a critical component in modern chemical research and industry. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in driving innovation across multiple sectors.